(1,1-Dioxo-2-phenyl-1,2-thiazolidin-5-yl)methanamine;hydrochloride
Description
“(1,1-Dioxo-2-phenyl-1,2-thiazolidin-5-yl)methanamine;hydrochloride” is a chemical compound with the molecular formula C10H15ClN2O2S and a molecular weight of 262.75. It is a derivative of thiazolidine, a five-membered heterocyclic moiety that has sulfur at the first position and nitrogen at the third position .
Molecular Structure Analysis
The molecular structure of “(1,1-Dioxo-2-phenyl-1,2-thiazolidin-5-yl)methanamine;hydrochloride” consists of a thiazolidine core, which is a five-membered heterocyclic ring with sulfur and nitrogen atoms . The presence of sulfur enhances their pharmacological properties .
Scientific Research Applications
Antimicrobial Activity
The compound exhibits a broad spectrum of biological activities, including antimicrobial properties. It has been synthesized as part of a series of heterocyclic compounds that have shown effectiveness against various microorganisms . This makes it a potential candidate for developing new antimicrobial agents that could be used to treat bacterial infections.
Anticancer Properties
Thiazolidine derivatives, such as EN300-7455599, have been identified to possess anticancer activities . Research into these compounds includes exploring their potential as chemotherapeutic agents, which could lead to new treatments for various types of cancer.
Antioxidant Effects
These compounds also display antioxidant properties, which are important in protecting cells from damage caused by free radicals . Antioxidants have a wide range of applications, including preventing oxidative stress-related diseases and preserving food quality.
Antidepressant and Anticonvulsant
EN300-7455599 is part of a class of compounds that have been studied for their antidepressant and anticonvulsant effects . This suggests potential applications in the treatment of neurological disorders such as depression and epilepsy.
Antihypertensive Activity
The compound’s antihypertensive activity indicates its use in managing high blood pressure . Developing new antihypertensive drugs is crucial for treating cardiovascular diseases, which are among the leading causes of death worldwide.
Alzheimer’s Disease Treatment
EN300-7455599 has been associated with acetylcholinesterase inhibition, which is a target for the treatment of Alzheimer’s disease . Research in this area could lead to the development of new medications to help manage symptoms and progression of this neurodegenerative condition.
Material Sciences
Separately, the compound’s structural motif, 1,2,5-thiadiazole 1,1-dioxides, has been explored for its potential use in the construction of functional molecular materials . These materials have applications in technology such as OLEDs, organic conducting materials, and batteries.
Molecular Magnetism
The radical anions of thiadiazole dioxides, which are structurally related to EN300-7455599, have been studied for their molecular magnetism properties . This research is significant for developing new magnetic materials with potential applications in data storage and electronic devices.
properties
IUPAC Name |
(1,1-dioxo-2-phenyl-1,2-thiazolidin-5-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2S.ClH/c11-8-10-6-7-12(15(10,13)14)9-4-2-1-3-5-9;/h1-5,10H,6-8,11H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNPLXDWDALHZDT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)C1CN)C2=CC=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1,1-Dioxo-2-phenyl-1,2-thiazolidin-5-yl)methanamine;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-chlorophenyl)-4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one](/img/structure/B2746668.png)
![N-(2,4-dimethoxyphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide](/img/structure/B2746671.png)
![3-[4-(Trifluoromethoxy)phenyl]cyclobutane-1-carbaldehyde](/img/structure/B2746677.png)
![(5-Oxo-[1,3]thiazolo[3,2-a]pyrimidin-7-yl)methyl 6-chloropyridine-3-carboxylate](/img/structure/B2746678.png)
![1-(4-Benzoylphenoxy)-3-[4-(pyridin-2-yl)piperazin-1-yl]propan-2-ol](/img/structure/B2746684.png)
![2,5-dimethyl-N-phenethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B2746686.png)